Cas no 1339709-31-7 (methyl({[1-(pent-4-en-1-yl)-1H-pyrazol-4-yl]methyl})amine)

• Product Name: methyl({[1-(pent-4-en-1-yl)-1H-pyrazol-4-yl]methyl})amine
• CAS No: 1339709-31-7
• MF: C₁₀H₁₇N₃
• MW: 179.262081861496
• CID: 5573228
• Update Time: 2025-05-19

methyl({[1-(pent-4-en-1-yl)-1H-pyrazol-4-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanamine, N-methyl-1-(4-penten-1-yl)-
• methyl({[1-(pent-4-en-1-yl)-1h-pyrazol-4-yl]methyl})amine
• methyl({[1-(pent-4-en-1-yl)-1H-pyrazol-4-yl]methyl})amine

• Inchi： 1S/C10H17N3/c1-3-4-5-6-13-9-10(7-11-2)8-12-13/h3,8-9,11H,1,4-7H2,2H3
• InChI Key： CIFGNKQOAZWCPS-UHFFFAOYSA-N
• SMILES： N1(CCCC=C)C=C(CNC)C=N1

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 273.6±28.0 °C(Predicted)
• pka: 9.40±0.10(Predicted)

Additional information on methyl({[1-(pent-4-en-1-yl)-1H-pyrazol-4-yl]methyl})amine

Methyl({[1-(pent-4-en-1-yl)-1H-pyrazol-4-yl]methyl})amine: A Comprehensive Overview

Methyl({[1-(pent-4-en-1-yl)-1H-pyrazol-4-yl]methyl})amine, with the CAS number 1339709-31-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of amines and features a unique structure that combines a pyrazole ring with a pentenyl group and a methylamine moiety. The pyrazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms, which contributes to its stability and reactivity. The pentenyl group introduces unsaturation, enhancing the compound's potential for participation in various chemical reactions. The methylamine moiety adds basicity and nucleophilic character, making this compound versatile in its applications.

Recent studies have highlighted the importance of methyl({[1-(pent-4-en-1-yl)-1H-pyrazol-4-yl]methyl})amine in drug discovery. Its structure allows for interactions with biological targets such as enzymes and receptors, making it a promising candidate for therapeutic agents. For instance, research published in 2023 demonstrated its potential as an inhibitor of certain kinases involved in cancer pathways. The compound's ability to modulate these targets suggests its role in anti-cancer drug development.

The synthesis of methyl({[1-(pent-4-en-1-yl)-1H-pyrazol-4-yl]methyl})amine involves multi-step organic reactions, often utilizing palladium-catalyzed coupling methods. These methods ensure high yields and selectivity, which are critical for large-scale production. The use of palladium catalysts has been optimized in recent years, reducing reaction times and costs while maintaining product quality.

In terms of pharmacokinetics, this compound exhibits favorable properties such as good solubility and bioavailability. Studies have shown that it can cross biological membranes efficiently, which is essential for its therapeutic efficacy. Additionally, its metabolism pathways have been characterized, revealing that it undergoes phase II conjugation reactions primarily in the liver, minimizing systemic toxicity.

Applications of methyl({[1-(pentenlyl)-pyrazol-methyl]methyl}amine) extend beyond pharmacology into materials science. Its ability to form coordination complexes with metal ions has led to its use in catalysis and sensor development. For example, researchers have exploited its nitrogen donor sites to create sensors for detecting heavy metal ions in aqueous environments.

The environmental impact of this compound is another area of active research. Studies indicate that it degrades efficiently under aerobic conditions, reducing its persistence in the environment. This makes it a more sustainable option compared to some traditional chemicals used in similar applications.

In conclusion, methyl({[1-(pentenlyl)-pyrazol-methyl]methyl}amine) is a multifaceted compound with applications spanning drug discovery, catalysis, and environmental science. Its unique structure and favorable properties make it a valuable tool for researchers across various disciplines. As ongoing studies continue to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.